4-(4-methoxypiperidin-1-yl)-N-(pyridin-4-yl)benzamide
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Description
4-(4-methoxypiperidin-1-yl)-N-(pyridin-4-yl)benzamide is a useful research compound. Its molecular formula is C18H21N3O2 and its molecular weight is 311.385. The purity is usually 95%.
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Scientific Research Applications
Synthetic Chemistry Applications
Research in synthetic chemistry has led to the development of novel synthesis methods and the discovery of new compounds with potential applications in drug development and material science. For instance, the enantioselective synthesis of 2,3-disubstituted piperidines from (S)-methylpyroglutamate showcases the importance of similar compounds in synthetic strategies (Calvez, Chiaroni, & Langlois, 1998). Additionally, research on improving the synthesis process of 2-hydroxy-N-(pyridin-4-yl)benzamide from salicylic acid highlights the continuous efforts to enhance yields and efficiency in the production of structurally related compounds (Dian, 2010).
Pharmacological Applications
Compounds with the benzamide moiety often exhibit significant biological activities, including anticancer properties. A study on the synthesis and anticancer evaluation of N-(Pyridin-3-yl)benzamide derivatives revealed that some compounds displayed moderate to good activity against various human cancer cell lines, such as MCF-7 (breast), A549 (lung), DU-145 (prostate), and MDA MB-231 (breast) (Mohan, Sridhar, Laxminarayana, & Chary, 2021). This suggests that the compound could also have potential applications in cancer research and treatment.
Material Science Applications
In material science, the structural features of compounds like 4-(4-methoxypiperidin-1-yl)-N-(pyridin-4-yl)benzamide may contribute to the development of new materials with unique properties. For example, the study on novel annulated products from aminonaphthyridinones, including compounds with methoxyphenyl and pyridinyl groups, indicates potential applications in the design of new heterocyclic systems with specific functionalities (Deady & Devine, 2006).
Properties
IUPAC Name |
4-(4-methoxypiperidin-1-yl)-N-pyridin-4-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2/c1-23-17-8-12-21(13-9-17)16-4-2-14(3-5-16)18(22)20-15-6-10-19-11-7-15/h2-7,10-11,17H,8-9,12-13H2,1H3,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHOHTAOCAIZDGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(CC1)C2=CC=C(C=C2)C(=O)NC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.